Cas no 16646-40-5 (Bicyclo[2.2.1]heptane-2-carboxylic acid, 2-methyl-, endo-)

• Product Name: Bicyclo[2.2.1]heptane-2-carboxylic acid, 2-methyl-, endo-
• CAS No: 16646-40-5
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 1347522
• Update Time: 2024-08-17

Bicyclo[2.2.1]heptane-2-carboxylic acid, 2-methyl-, endo- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-carboxylic acid, 2-methyl-, endo-
• Bicyclo[2.2.1]heptane-2-carboxylic acid, 2-methyl-, endo- (9CI)

• Inchi： 1S/C9H14O2/c1-9(8(10)11)5-6-2-3-7(9)4-6/h6-7H,2-5H2,1H3,(H,10,11)
• InChI Key： JZKREHRYLBOJRP-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2(C)C(O)=O

Computed Properties

• Exact Mass: 183.12601

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 257.6±8.0 °C(Predicted)
• PSA: 29.54
• pka: 4.85±0.20(Predicted)